Cas no 31145-02-5 (cis-4-dimethylaminocinnamonitrile)

• Product name: cis-4-dimethylaminocinnamonitrile
• CAS No: 31145-02-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 916372
• PubChem ID: 87568505

cis-4-dimethylaminocinnamonitrile Chemical and Physical Properties

Names and Identifiers

• cis-4-dimethylaminocinnamonitrile
• (Z)-3-(4-dimethylaminophenyl)acrylonitrile
• NSC-636938
• (Z)-3-(4-(Dimethylamino)phenyl)acrylonitrile
• NSC636938
• cis-4-Dimethylaminocinnamonitrile (contains ca. 15% trans- isomer)
• 31145-02-5
• DB-307758
• CS-0450852
• (Z)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• D2055
• T70751

• MDL： MFCD00143993
• Inchi： InChI=1S/C11H12N2/c1-13(2)11-7-5-10(6-8-11)4-3-9-12/h3-8H,1-2H3/b4-3-
• InChI Key： CSCOHKCYDZVRMQ-ARJAWSKDSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C=CC#N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Melting Point: 58.0 to 62.0 deg-C

cis-4-dimethylaminocinnamonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501